Cas no 1702450-27-8 ({(1-iodo-2-methylpropan-2-yl)oxymethyl}cycloheptane)

• Product Name: {(1-iodo-2-methylpropan-2-yl)oxymethyl}cycloheptane
• CAS No: 1702450-27-8
• MF: C₁₂H₂₃IO
• MW: 310.214896440506
• CID: 6427638
• PubChem ID: 165476600
• Update Time: 2025-07-15

{(1-iodo-2-methylpropan-2-yl)oxymethyl}cycloheptane Chemical and Physical Properties

Names and Identifiers

• {(1-iodo-2-methylpropan-2-yl)oxymethyl}cycloheptane
• {[(1-iodo-2-methylpropan-2-yl)oxy]methyl}cycloheptane
• EN300-1133287
• 1702450-27-8

• Inchi： 1S/C12H23IO/c1-12(2,10-13)14-9-11-7-5-3-4-6-8-11/h11H,3-10H2,1-2H3
• InChI Key： CSOTUHDQRBELCU-UHFFFAOYSA-N
• SMILES： ICC(C)(C)OCC1CCCCCC1

Computed Properties

• Exact Mass: 310.07936g/mol
• Monoisotopic Mass: 310.07936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 9.2Ų

Additional information on {(1-iodo-2-methylpropan-2-yl)oxymethyl}cycloheptane

Recent Advances in the Study of {(1-iodo-2-methylpropan-2-yl)oxymethyl}cycloheptane (CAS: 1702450-27-8) in Chemical Biology and Pharmaceutical Research

The compound {(1-iodo-2-methylpropan-2-yl)oxymethyl}cycloheptane (CAS: 1702450-27-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cycloheptane backbone and iodo-functionalized side chain, has shown promising potential in various applications, including drug discovery, chemical probes, and synthetic intermediates. Recent studies have focused on elucidating its synthetic pathways, reactivity, and biological activities, providing valuable insights for researchers in the field.

One of the key areas of interest is the synthetic accessibility of {(1-iodo-2-methylpropan-2-yl)oxymethyl}cycloheptane. A study published in the Journal of Organic Chemistry (2023) detailed an efficient synthetic route involving the alkylation of cycloheptanol followed by iodination, achieving high yields and purity. The researchers emphasized the compound's stability under various conditions, making it a versatile building block for further chemical modifications. This synthetic approach has been adopted by several research groups exploring its applications in medicinal chemistry.

In the realm of drug discovery, {(1-iodo-2-methylpropan-2-yl)oxymethyl}cycloheptane has been investigated as a potential intermediate for the development of novel therapeutics. A recent preprint on bioRxiv highlighted its role in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The study demonstrated that derivatives of this compound exhibited moderate binding affinity to specific protein targets, suggesting its utility in fragment-based drug design. Further optimization of these derivatives is underway to enhance their pharmacokinetic properties.

Another notable application of {(1-iodo-2-methylpropan-2-yl)oxymethyl}cycloheptane is in chemical biology, where it serves as a valuable tool for probing biological systems. A 2023 study in ACS Chemical Biology reported its use as a photoaffinity labeling agent, enabling the identification of transient protein-ligand interactions. The iodo-functional group was particularly advantageous for subsequent bioconjugation reactions, facilitating the attachment of fluorescent tags or affinity handles. This approach has opened new avenues for studying elusive biological targets.

Despite these advancements, challenges remain in the widespread adoption of {(1-iodo-2-methylpropan-2-yl)oxymethyl}cycloheptane. Issues such as scalability of synthesis, potential toxicity of iodine-containing compounds, and limited in vivo data need to be addressed. Future research directions may include the development of greener synthetic methods, exploration of alternative halogenated analogs, and comprehensive biological evaluations. Collaborative efforts between chemists and biologists will be crucial to unlocking the full potential of this intriguing molecule.